Cas no 71515-72-5 (2-Hexanone, 5-methyl-3-(2-methyloxiranyl)-)

• Product name: 2-Hexanone, 5-methyl-3-(2-methyloxiranyl)-
• CAS No: 71515-72-5
• MF: C₁₀H₁₈O₂
• MW: 170.24872
• CID: 545458
• PubChem ID: 13208623

2-Hexanone, 5-methyl-3-(2-methyloxiranyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 5-methyl-3-(2-methyloxiranyl)-
• 5-methyl-3-(2-methyloxiran-2-yl)hexan-2-one
• DTXSID40527928
• 4,5-Anhydro-1,3-dideoxy-4-methyl-3-(2-methylpropyl)pent-2-ulose
• 71515-72-5

• Inchi： InChI=1S/C10H18O2/c1-7(2)5-9(8(3)11)10(4)6-12-10/h7,9H,5-6H2,1-4H3
• InChI Key： JLIZHJAJKBKCAC-UHFFFAOYSA-N
• SMILES： CC(C)CC(C(=O)C)C1(CO1)C

Computed Properties

• Exact Mass: 170.13074
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.6Ų

Experimental Properties

• PSA: 29.6